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Compound of Interest

Compound Name: Valeryl salicylate

Cat. No.: B1662393 Get Quote

For researchers, scientists, and drug development professionals, the safe and compliant

disposal of chemical waste is a critical component of laboratory operations. This guide provides

detailed, step-by-step instructions for the proper disposal of valeryl salicylate, ensuring the

safety of laboratory personnel and the protection of the environment. Adherence to these

procedures is essential for maintaining a safe laboratory environment and complying with

regulatory standards.

Immediate Safety and Handling Precautions
Before beginning any disposal procedure, it is imperative to consult the Safety Data Sheet

(SDS) for valeryl salicylate and to be situated in a well-ventilated area, preferably within a

chemical fume hood. Always adhere to good industrial hygiene and safety practices.

Personal Protective Equipment (PPE): The use of appropriate PPE is mandatory to prevent

skin and eye contact.
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PPE Component Specification Purpose

Gloves
Nitrile or other chemically

resistant gloves

To prevent skin contact.

Contaminated gloves should

be disposed of as hazardous

waste.[1]

Eye Protection
Safety glasses with side

shields or goggles
To protect eyes from splashes.

Lab Coat Standard laboratory coat
To protect skin and clothing

from contamination.

Step-by-Step Disposal Protocol
Valeryl salicylate is classified as harmful if swallowed and is considered slightly hazardous to

water, meaning it should not be disposed of down the drain. The proper disposal method is

through your institution's Environmental Health and Safety (EHS) or equivalent hazardous

waste program.[2][3]

1. Waste Identification and Segregation:

Treat all valeryl salicylate waste, including empty containers and contaminated labware, as

hazardous chemical waste.[3][4]

Do not mix valeryl salicylate with other incompatible waste streams. Store it separately to

await disposal.

2. Container Selection and Labeling:

Container: Use a suitable, leak-proof container for collecting valeryl salicylate waste.

Plastic containers are often preferred over glass to minimize the risk of breakage.[2][5] The

container must be in good condition with a secure lid.[4]

Labeling: As soon as waste is added to the container, it must be labeled with a hazardous

waste tag provided by your institution's EHS department.[3] The label must include:

The words "Hazardous Waste".[2]
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The full chemical name: "Valeryl Salicylate". Do not use abbreviations or chemical

formulas.[2]

The quantity of waste in the container.

The date of waste generation.[2]

The location of origin (e.g., building and room number).[2]

The name and contact information of the principal investigator.[2]

Appropriate hazard pictograms (e.g., GHS07 for "Harmful").[2]

3. Waste Accumulation and Storage:

Keep the hazardous waste container tightly closed except when adding waste.[4]

Store the container in a designated satellite accumulation area within the laboratory, at or

near the point of generation.[5]

Ensure the storage area has secondary containment to capture any potential leaks.[3]

4. Disposal of Empty Containers:

A container that held valeryl salicylate should be treated as hazardous waste.[4]

For a container to be considered non-hazardous and disposed of in the regular trash, it

would need to be triple-rinsed with a suitable solvent.[4] The resulting rinsate must be

collected and disposed of as hazardous waste.[3][4] After rinsing, all chemical labels must be

defaced or removed before the container is discarded.[3]

5. Arranging for Disposal:

Once the waste container is full or you are ready for disposal, contact your institution's EHS

or hazardous waste program to schedule a pickup.[2][5]

Do not transport hazardous waste yourself.[3] Trained EHS personnel will collect the waste

from your laboratory.[3]
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Quantitative Hazard Data
The following table summarizes the key hazard information for valeryl salicylate, derived from

its Safety Data Sheet.

Hazard Classification Data/Rating Source

GHS Classification
Acute Toxicity - Oral 4 (H302:

Harmful if swallowed)

NFPA Ratings Health: 1, Fire: 0, Reactivity: 0

Environmental Hazard

Water hazard class 1 (Self-

assessment): slightly

hazardous for water

Disposal Workflow Diagram
The following diagram outlines the logical steps and decision points for the proper disposal of

valeryl salicylate.
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Preparation

Containment & Labeling

Accumulation & Storage

Final Disposal

Identify Valeryl Salicylate Waste
(Unused chemical, contaminated labware, etc.)

Wear Appropriate PPE
(Gloves, Eye Protection, Lab Coat)

Select a compatible,
leak-proof waste container.

Affix a 'Hazardous Waste' Tag
to the container.

Complete all fields on the tag:
- Full Chemical Name

- Quantity & Date
- PI Information

- Location

Add waste to the container.
Keep container closed when not in use.

Store in a designated Satellite
Accumulation Area with
secondary containment.

Is the container full or
no longer needed?

Continue to accumulate waste
in the designated area.

No

Contact EHS/Hazardous Waste Program
to schedule a pickup.

Yes

EHS personnel collect the waste
for proper off-site disposal.

Click to download full resolution via product page

Caption: Workflow for the safe disposal of valeryl salicylate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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